Cas no 2090235-02-0 (3-bromo-4,4,4-trifluorobutanal)

• Product Name: 3-bromo-4,4,4-trifluorobutanal
• CAS No: 2090235-02-0
• MF: C₄H₄BrF₃O
• MW: 204.973171234131
• MDL: MFCD30668355
• CID: 5239897
• Update Time: 2025-10-24

3-bromo-4,4,4-trifluorobutanal Chemical and Physical Properties

Names and Identifiers

• Butanal, 3-bromo-4,4,4-trifluoro-
• 3-bromo-4,4,4-trifluorobutanal

• MDL： MFCD30668355
• Inchi： 1S/C4H4BrF3O/c5-3(1-2-9)4(6,7)8/h2-3H,1H2
• InChI Key： PSEAAHRCWFBNNK-UHFFFAOYSA-N
• SMILES： C(=O)CC(Br)C(F)(F)F

Additional information on 3-bromo-4,4,4-trifluorobutanal

Professional Introduction to Compound with CAS No. 2090235-02-0 and Product Name: 3-bromo-4,4,4-trifluorobutanal

The compound identified by the CAS number 2090235-02-0 and the product name 3-bromo-4,4,4-trifluorobutanal represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, characterized by its bromine and fluorine substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

3-bromo-4,4,4-trifluorobutanal is a fluorinated aldehyde, where the presence of bromine at the third carbon and three fluorine atoms at the fourth carbon imparts unique reactivity and stability. The trifluoromethyl group is particularly noteworthy, as it enhances the lipophilicity and metabolic stability of molecules containing this moiety. These properties make it a valuable intermediate in the synthesis of more complex organic compounds.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity, reduced susceptibility to metabolic degradation, and improved bioavailability. This has spurred extensive research into developing new fluorinated building blocks for medicinal chemistry.

The CAS number 2090235-02-0 provides a unique identifier for this compound, facilitating its recognition in scientific literature and commercial databases. This alphanumeric code ensures that researchers worldwide can accurately reference and retrieve information about this molecule. The systematic naming convention used for 3-bromo-4,4,4-trifluorobutanal adheres to the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring consistency and clarity in chemical communication.

One of the key areas where 3-bromo-4,4,4-trifluorobutanal finds utility is in the synthesis of pharmaceutical intermediates. Aldehydes are fundamental building blocks in organic synthesis, serving as precursors for various functional groups through reactions such as oxidation, reduction, and condensation. The bromine atom in this compound allows for further functionalization via cross-coupling reactions like Suzuki or Heck couplings, enabling the construction of aryl or vinyl-containing molecules.

Recent studies have highlighted the role of fluorinated aldehydes in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, influencing both reactivity and biological activity. For instance, compounds incorporating trifluoromethyl groups have been shown to exhibit improved efficacy against certain pathogens due to their enhanced binding interactions with biological targets.

The synthesis of 3-bromo-4,4,4-trifluorobutanal typically involves multi-step processes that begin with readily available starting materials. One common approach involves the bromination of 1,1,1-trifluoro-2-butene followed by oxidation to yield the desired aldehyde. Advanced synthetic methodologies have been developed to improve yield and purity, often employing catalytic systems that minimize side reactions.

In academic research circles, 3-bromo-4,4,4-trifluorobutanal has been utilized as a key intermediate in exploring novel reaction pathways. Researchers have investigated its behavior under various conditions to uncover new synthetic strategies that could be applied to other fluorinated compounds. These efforts contribute to the broader understanding of organofluorine chemistry and its applications in drug discovery.

The pharmaceutical industry has also shown interest in leveraging compounds like 3-bromo-4,4,4-trifluorobutanal for lead optimization programs. By incorporating this molecule into candidate drug structures early in the development process, chemists can fine-tune properties such as solubility, permeability across biological membranes (P-glycoprotein), and interaction with therapeutic targets. Such considerations are critical for advancing candidates through preclinical studies towards clinical trials.

As computational chemistry advances, virtual screening methods are being increasingly employed to identify promising candidates derived from libraries containing molecules like 3-bromo-4,4,4-trifluorobutanal. High-throughput virtual screening allows researchers to predict binding affinities and selectivity profiles before conducting expensive wet-lab experiments. This integration of computational tools with traditional synthetic approaches accelerates the drug discovery pipeline.

The environmental impact of producing and handling fluorinated compounds is another important consideration. While these molecules offer numerous benefits in medicinal chemistry applications,3-bromo-4,,44,,44,-trifluorobutanal must be managed responsibly throughout its lifecycle. Proper disposal protocols ensure that any environmental release is minimized while maintaining safety standards for laboratory personnel.

In conclusion,3-bromo,,44,,44,-trifluorobutanal (CAS No. 2090235-02) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure positions it as a valuable tool for researchers seeking to develop innovative therapeutics across various disease areas including oncology,infectious diseases,and neurodegenerative disorders.*By understanding its reactivity,*synthetic potential,*and*biological relevance,*scientists can harness its full potential*to advance human health.